Cas no 1270575-02-4 (1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE)

• Product Name: 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE
• CAS No: 1270575-02-4
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 5582479
• PubChem ID: 138109064
• Update Time: 2025-07-19

1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE
• Benzenemethanamine, 3-(cyclopentyloxy)-α-(cyclopropylmethyl)-
• 1270575-02-4
• N16407

• Inchi： 1S/C16H23NO/c17-16(10-12-8-9-12)13-4-3-7-15(11-13)18-14-5-1-2-6-14/h3-4,7,11-12,14,16H,1-2,5-6,8-10,17H2
• InChI Key： CBZIPJMQQNAUER-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(=C1)C(CC1CC1)N)C1CCCC1

Computed Properties

• Exact Mass: 245.177964357g/mol
• Monoisotopic Mass: 245.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±25.0 °C(Predicted)
• pka: 9.21±0.10(Predicted)

Additional information on 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE

Introduction to 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE (CAS No. 1270575-02-4)

1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE (CAS No. 1270575-02-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurology and psychiatry.

The molecular structure of 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE consists of a cyclopentyl group attached to a phenyl ring through an ether linkage, and a cyclopropyl group attached to an ethylamine chain. This intricate arrangement contributes to its distinct chemical properties and biological activities. The compound's ability to interact with specific receptors in the central nervous system (CNS) has been a focal point of recent research.

Recent studies have highlighted the potential of 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE as a modulator of serotonin and dopamine receptors. These neurotransmitters play crucial roles in regulating mood, cognition, and behavior. By selectively binding to these receptors, the compound may offer therapeutic benefits for conditions such as depression, anxiety, and schizophrenia. Preliminary clinical trials have shown promising results, with patients exhibiting improved symptoms and enhanced quality of life.

In addition to its potential as a therapeutic agent, 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE has also been investigated for its use in drug discovery and development. Its unique structure serves as a valuable scaffold for the design of novel compounds with enhanced pharmacological properties. Researchers are exploring ways to modify the compound's structure to optimize its potency, selectivity, and pharmacokinetic profile.

The synthesis of 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE involves several steps, including the formation of the cyclopentyl ether and the subsequent coupling with the cyclopropylamine moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

Safety and toxicity studies have indicated that 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE is generally well-tolerated at therapeutic doses. However, as with any new pharmaceutical agent, ongoing monitoring is essential to ensure long-term safety and efficacy. Researchers are continuing to evaluate the compound's metabolic pathways and potential interactions with other drugs to provide comprehensive safety data.

The future prospects for 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE are promising. Ongoing clinical trials are expected to provide further insights into its therapeutic potential and optimal dosing regimens. Additionally, collaborative efforts between academia and industry are driving innovation in this field, with the goal of developing new treatments that can improve patient outcomes and address unmet medical needs.

In conclusion, 1-(3-CYCLOPENTYLOXYPHENYL)-2-CYCLOPROPYLETHYLAMINE (CAS No. 1270575-02-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As our understanding of this compound continues to evolve, it holds the potential to revolutionize the treatment of various neurological and psychiatric disorders.